Cas no 94692-05-4 (Ethyl 1-Phenyl-5-(1h-Pyrrol-1-Yl)-1h-Pyrazole-4-Carboxylate)

• Product Name: Ethyl 1-Phenyl-5-(1h-Pyrrol-1-Yl)-1h-Pyrazole-4-Carboxylate
• CAS No: 94692-05-4
• MF: C₁₆H₁₅N₃O₂
• MW: 281.309203386307
• MDL: MFCD02571083
• CID: 819101
• PubChem ID: 2765903
• Update Time: 2025-05-24

Ethyl 1-Phenyl-5-(1h-Pyrrol-1-Yl)-1h-Pyrazole-4-Carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylicacid, 1-phenyl-5-(1H-pyrrol-1-yl)-, ethyl ester
• ethyl 1-phenyl-5-(1H-pyrrol-1-yl)-1H-pyrazole-4-carboxylate
• ethyl 1-phenyl-5-pyrrol-1-ylpyrazole-4-carboxylate
• 4-Ethoxycarbonyl-1-phenyl-5-(1-pyrryl)pyrazole
• ethyl 1-phenyl-5-pyrrol-1-yl-1H-pyrazole-4-carboxylate
• HMS1367M01
• HMS2324M14
• 1-phenyl-5-pyrrol-1-yl-pyrazole-4-carboxylic acid ethyl ester
• cid_2765903
• MLS000541013
• MFCD02571083
• CS-0363809
• 1-phenyl-5-(1-pyrrolyl)-4-pyrazolecarboxylic acid ethyl ester
• Bionet2_001321
• SB62386
• BDBM62941
• DTXSID30377570
• 94692-05-4
• 10P-382S
• AKOS005069236
• ethyl 1-phenyl-5-pyrrol-1-yl-pyrazole-4-carboxylate
• FT-0679948
• SMR000126071
• CHEMBL1381415
• J-520556
• Ethyl 1-Phenyl-5-(1h-Pyrrol-1-Yl)-1h-Pyrazole-4-Carboxylate

• MDL： MFCD02571083
• Inchi： 1S/C16H15N3O2/c1-2-21-16(20)14-12-17-19(13-8-4-3-5-9-13)15(14)18-10-6-7-11-18/h3-12H,2H2,1H3
• InChI Key： JITKJKVOJUTKMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC=CC=2)C=1N1C=CC=C1)=O

Computed Properties

• Exact Mass: 281.11600
• Monoisotopic Mass: 281.116427
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49
• XLogP3: 2.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 113-115°C
• Boiling Point: 446.7±30.0 °C at 760 mmHg
• Flash Point: 224.0±24.6 °C
• Refractive Index: 1.615
• PSA: 49.05000
• LogP: 2.83970
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Ethyl 1-Phenyl-5-(1h-Pyrrol-1-Yl)-1h-Pyrazole-4-Carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 1-Phenyl-5-(1h-Pyrrol-1-Yl)-1h-Pyrazole-4-Carboxylate

Ethyl 1-Phenyl-5-(1H-Pyrrol-1-Yl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Ethyl 1-Phenyl-5-(1H-Pyrrol-1-Yl)-1H-Pyrazole-4-Carboxylate, with the CAS registry number 94692-05-4, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and development. The structure of Ethyl 1-Phenyl-5-(1H-Pyrrol-1-Yl)-1H-Pyrazole-4-Carboxylate consists of a pyrazole ring substituted with a phenyl group at position 1, a pyrrole moiety at position 5, and an ethoxycarbonyl group at position 4, making it a unique scaffold for further functionalization and biological evaluation.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Ethyl 1-Phenyl-5-(1H-Pyrrol-1-Yl)-1H-Pyrazole-4-Carboxylate through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield and purity of the compound but also pave the way for its large-scale production, which is crucial for preclinical studies and potential clinical trials.

The pharmacological profile of Ethyl 1-Phenyl-5-(1H-Pyrrol-1-Yl)-1H-Pyrazole-4-Carboxylate has been extensively investigated in recent years. Studies have demonstrated its potent activity against various disease targets, including cancer, inflammation, and neurodegenerative disorders. For instance, research published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit key enzymes involved in tumor progression, making it a promising candidate for anticancer therapy.

In addition to its pharmacological properties, the safety profile of Ethyl 1-Phenyl-5-(1H-Pyrrol-1-Yl)-1H-Pyrazole-4-Carboxylate has been evaluated in preclinical models. Acute and chronic toxicity studies revealed that the compound exhibits low toxicity at therapeutic doses, which is a critical factor for its potential translation into clinical practice.

The structural versatility of Ethyl 1-[Phenyl]-5-[Pyrrrole]-Pyrazole derivative allows for further modifications to optimize its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers are actively exploring strategies to enhance its bioavailability and reduce potential side effects through rational drug design approaches.

Moreover, computational studies using molecular docking and machine learning algorithms have provided valuable insights into the binding interactions of Ethyl 1-[Phenylethynylene]-Pyrazole derivative with target proteins. These studies have identified key residues responsible for ligand binding and guided the design of more potent analogs with improved therapeutic indices.

In conclusion, Ethyl 1-[Phenylethynylene]-Pyrazole derivative (CAS No. 9469205) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising pharmacological and safety profiles, positions it as a valuable tool for drug discovery efforts targeting various therapeutic areas.